![molecular formula C14H11ClO3 B6397982 4-Chloro-2-(3-methoxyphenyl)benzoic acid, 95% CAS No. 1261902-22-0](/img/structure/B6397982.png)
4-Chloro-2-(3-methoxyphenyl)benzoic acid, 95%
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Overview
Description
4-Chloro-2-(3-methoxyphenyl)benzoic acid (4C2MPA) is an organic compound with a molecular formula of C13H10ClO3. It is a white crystalline solid, soluble in water, alcohol, and other polar solvents, and is odorless and tasteless. 4C2MPA is a versatile compound that is used in a variety of applications, from research and development to industrial processes. It is also used in scientific research applications, such as in biochemical and physiological studies, as well as in laboratory experiments.
Scientific Research Applications
4-Chloro-2-(3-methoxyphenyl)benzoic acid, 95% has been used in a variety of scientific research applications, such as biochemical and physiological studies. It has been used to study the effects of various compounds on the body, including drugs, hormones, and other chemicals. 4-Chloro-2-(3-methoxyphenyl)benzoic acid, 95% has also been used in laboratory experiments to study the effects of different compounds on biological systems.
Mechanism of Action
The mechanism of action of 4-Chloro-2-(3-methoxyphenyl)benzoic acid, 95% is not fully understood. However, it is believed to act as an inhibitor of the enzyme cyclooxygenase, which is involved in the production of prostaglandins. Inhibition of cyclooxygenase can lead to decreased inflammation and pain, as well as other physiological effects.
Biochemical and Physiological Effects
4-Chloro-2-(3-methoxyphenyl)benzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. In laboratory studies, it has been found to inhibit the production of prostaglandins, which can lead to decreased inflammation and pain. It has also been found to have anti-inflammatory, analgesic, and anticonvulsant effects. In addition, 4-Chloro-2-(3-methoxyphenyl)benzoic acid, 95% has been found to have antioxidant, anti-cancer, and anti-microbial effects.
Advantages and Limitations for Lab Experiments
The use of 4-Chloro-2-(3-methoxyphenyl)benzoic acid, 95% in laboratory experiments has several advantages. It is relatively inexpensive and easy to obtain, and it is soluble in various solvents. In addition, it is a versatile compound that can be used in a variety of applications. However, there are some limitations to the use of 4-Chloro-2-(3-methoxyphenyl)benzoic acid, 95% in laboratory experiments. It is not very stable and can be degraded by light and heat. In addition, it can be toxic in high concentrations.
Future Directions
The use of 4-Chloro-2-(3-methoxyphenyl)benzoic acid, 95% in scientific research is still in its infancy, and there are many potential future directions for its use. It could be used in the development of new drugs, as well as in the study of the biochemical and physiological effects of various compounds. It could also be used in the development of new materials, such as polymers and other materials. In addition, 4-Chloro-2-(3-methoxyphenyl)benzoic acid, 95% could be used in the development of new laboratory techniques, such as high-throughput screening of compounds. Finally, 4-Chloro-2-(3-methoxyphenyl)benzoic acid, 95% could be used in the development of new analytical techniques, such as mass spectrometry and nuclear magnetic resonance spectroscopy.
Synthesis Methods
4-Chloro-2-(3-methoxyphenyl)benzoic acid, 95% can be synthesized by two methods: a Friedel-Crafts reaction and a Grignard reaction. The Friedel-Crafts reaction involves the addition of a chlorinating agent, such as thionyl chloride, to an aromatic compound, such as anisole. The Grignard reaction involves the addition of a Grignard reagent, such as methylmagnesium bromide, to an aldehyde or ketone. Both methods have been used to synthesize 4-Chloro-2-(3-methoxyphenyl)benzoic acid, 95% in high yields.
properties
IUPAC Name |
4-chloro-2-(3-methoxyphenyl)benzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11ClO3/c1-18-11-4-2-3-9(7-11)13-8-10(15)5-6-12(13)14(16)17/h2-8H,1H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LZFQHXVFHVGJNX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C2=C(C=CC(=C2)Cl)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11ClO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20689159 |
Source
|
Record name | 5-Chloro-3'-methoxy[1,1'-biphenyl]-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20689159 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
262.69 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261902-22-0 |
Source
|
Record name | 5-Chloro-3'-methoxy[1,1'-biphenyl]-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20689159 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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